Cas no 1249464-35-4 (4-methoxy-2-(2-methylpropoxy)benzoic acid)

• Product Name: 4-methoxy-2-(2-methylpropoxy)benzoic acid
• CAS No: 1249464-35-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 4581223
• PubChem ID: 60693157
• Update Time: 2025-05-28

4-methoxy-2-(2-methylpropoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(2-methylpropoxy)benzoic acid

• Inchi： 1S/C12H16O4/c1-8(2)7-16-11-6-9(15-3)4-5-10(11)12(13)14/h4-6,8H,7H2,1-3H3,(H,13,14)
• InChI Key： MILGKKTWSJMZRN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C=C1OCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-methoxy-2-(2-methylpropoxy)benzoic acid

Recent Advances in the Study of 4-Methoxy-2-(2-methylpropoxy)benzoic Acid (CAS: 1249464-35-4)

In recent years, 4-methoxy-2-(2-methylpropoxy)benzoic acid (CAS: 1249464-35-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has demonstrated promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a potential anti-inflammatory agent. Recent in vitro and in vivo studies have shown that 4-methoxy-2-(2-methylpropoxy)benzoic acid exhibits significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate NF-κB signaling pathways has been identified as a possible mechanism underlying its anti-inflammatory effects.

Another notable development is the optimization of synthetic routes for 4-methoxy-2-(2-methylpropoxy)benzoic acid. Researchers have reported improved yields and purity through novel catalytic methods, such as palladium-catalyzed cross-coupling reactions. These advancements not only enhance the scalability of production but also reduce the environmental impact of synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Furthermore, recent pharmacokinetic studies have provided valuable insights into the compound's bioavailability and metabolic stability. Data indicate that 4-methoxy-2-(2-methylpropoxy)benzoic acid exhibits favorable oral absorption and a relatively long half-life, which are critical factors for its development as a therapeutic agent. However, challenges remain in optimizing its tissue distribution and minimizing potential off-target effects, which are currently under investigation.

In conclusion, the growing body of research on 4-methoxy-2-(2-methylpropoxy)benzoic acid (CAS: 1249464-35-4) underscores its potential as a versatile compound in drug discovery and development. While significant progress has been made in understanding its biological activities and synthetic accessibility, further studies are needed to fully exploit its therapeutic potential and address existing limitations. The continued exploration of this compound is expected to yield valuable contributions to the field of chemical biology and medicine.